Cas no 153004-08-1 (3-Methoxy-6-phenylsulfonyl-6,7-didehydro Estradiol)

• Product Name: 3-Methoxy-6-phenylsulfonyl-6,7-didehydro Estradiol
• CAS No: 153004-08-1
• MF: C₂₇H₃₀O₅S
• MW: 466.589107036591
• CID: 1060900
• PubChem ID: 71750135
• Update Time: 2025-04-20

3-Methoxy-6-phenylsulfonyl-6,7-didehydro Estradiol Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-6-phenylsulfonyl-6,7-didehydro Estradiol
• [(8R,9S,13S,14S,17R)-6-(benzenesulfonyl)-3-methoxy-13-methyl-8,9,11,12,14,15,16,17-octahydrocyclopenta[a]phenanthren-17-yl] acetate
• 3-Methoxy-6-phenylsu
• 3-METHOXY-6-PHENYLSULFONYL-6,7-DIDEHYDRO ESTRADIOL,LIGHT BROWN SOLID
• (17β)-3-Methoxy-6-(phenylsulfonyl)-estra-1,3,5(10),6-tetraen-17-ol Acetate
• (17beta)-3-Methoxy-6-(phenylsulfonyl)-estra-1,3,5(10),6-tetraen-17-ol Acetate
• 153004-08-1
• DTXSID00858003
• (17alpha)-6-(Benzenesulfonyl)-3-methoxyestra-1,3,5(10),6-tetraen-17-yl acetate

• Inchi： 1S/C27H30O5S/c1-17(28)32-26-12-11-24-22-16-25(33(29,30)19-7-5-4-6-8-19)23-15-18(31-3)9-10-20(23)21(22)13-14-27(24,26)2/h4-10,15-16,21-22,24,26H,11-14H2,1-3H3/t21-,22-,24+,26-,27+/m1/s1
• InChI Key： DSDJVRLMXSLPID-WIOQOGMWSA-N
• SMILES： S(C1C=CC=CC=1)(C1C2C=C(C=CC=2[C@H]2CC[C@]3(C)[C@@H](CC[C@H]3[C@@H]2C=1)OC(C)=O)OC)(=O)=O

Computed Properties

• Exact Mass: 466.18100
• Monoisotopic Mass: 466.18139523g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 883
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 78Ų

Experimental Properties

• PSA: 78.05000
• LogP: 6.44600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters